Cas no 1409950-63-5 (1-chloro-6-ethoxy-4-methoxyisoquinoline)
1409950-63-5 structure
Product Name:1-chloro-6-ethoxy-4-methoxyisoquinoline
CAS No:1409950-63-5
MF:C12H12ClNO2
MW:237.682182312012
CID:2111780
Update Time:2023-11-19
1-chloro-6-ethoxy-4-methoxyisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-6-ethoxy-4-methoxyIsoquinoline
- ZPULWFMWARBLOG-UHFFFAOYSA-N
- Isoquinoline, 1-chloro-6-ethoxy-4-methoxy-
- CID 86683194
- 1-chloro-6-ethoxy-4-methoxyisoquinoline
-
- Inchi: 1S/C12H12ClNO2/c1-3-16-8-4-5-9-10(6-8)11(15-2)7-14-12(9)13/h4-7H,3H2,1-2H3
- InChI Key: ZPULWFMWARBLOG-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC(=CC=2C(=CN=1)OC)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- Topological Polar Surface Area: 31.4
Experimental Properties
- Density: 1.230±0.06 g/cm3(Predicted)
- Boiling Point: 382.3±37.0 °C(Predicted)
- pka: 2.48±0.39(Predicted)
1-chloro-6-ethoxy-4-methoxyisoquinoline Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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